phenyl 1-benzofuran-2-carboxylate

• IUPAC Name: phenyl 1-benzofuran-2-carboxylate
• InChI: InChI=1S/C15H10O3/c16-15(17-12-7-2-1-3-8-12)14-10-11-6-4-5-9-13(11)18-14/h1-10H
• InChI Key: YDASRWNMSAYZDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C15H10O3
• Molecular Weight: 238.24 g/mol

Description

Phenyl 1-benzofuran-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as coumarin-3-carboxylic acid phenyl ester and is a derivative of coumarin, a natural compound found in plants. This compound has a unique structure that makes it an interesting compound for scientific research.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Biscationic, Trypanocidal 1-Benzofuran Compounds : Phenyl 1-benzofuran-2-carboxylate derivatives have been synthesized for trypanocidal applications. The study developed compounds with various substituents, demonstrating the chemical versatility of the core benzofuran structure (Dann et al., 1982).

• Efficient Preparation Methods : Another research developed a novel method for preparing 1,3-dihydro-3-oxo-2-benzofuran-1-carboxylates, emphasizing the efficient synthesis of these compounds under mild conditions (Kobayashi et al., 2015).

• Sigma Receptor Ligands : Research into benzofuran-2-carboxamide ligands for sigma receptors involved microwave-assisted synthesis and modified reactions, highlighting this compound's potential in receptor-targeted drug development (Marriott et al., 2012).

Material Science and Molecular Studies

• Dielectric and Thermal Properties : A study on the dielectric and thermal properties of methacrylate polymer bearing a benzofuran derivative (including this compound) reveals insights into its potential use in materials science (Çelik & Coskun, 2018).

• Improved Inhibitors of CLC-Kb Channels : Researchers synthesized 3-phenyl-1-benzofuran-2-carboxylic acids as potential inhibitors of ClC-K chloride channels, demonstrating the compound's relevance in biological channel studies (Piemontese et al., 2010).

• Molecular Docking and Biological Activities : A study explored the structural optimization, molecular docking, and biological activities of benzofuran-carboxylic acids derivatives, indicating their potential application in cancer and microbial disease treatment (Sagaama et al., 2020).

Chemical and Structural Analysis

• Study of Crystal Structure : The crystal structure of 2-(3-ethylsulfanyl-5-phenyl-1-benzofuran-2-yl)acetic acid was analyzed, providing insights into the molecular geometry and interactions of such compounds (Choi et al., 2007).

• Isomerization Studies : Research on the cis/trans isomerization of ethyl 5-phenylazo-benzofuran-2-carboxylate contributes to the understanding of photochemical properties of such compounds (Yong-jia, 2010).

• Neuroprotective and Antioxidant Effects : A study on novel benzofuran-2-carboxamide derivatives, including the phenyl variant, showed significant neuroprotective and antioxidant effects, suggesting its potential in neurological disorders (Cho et al., 2015).